molecular formula C8H15N3 B2503889 (1-Butylimidazol-2-yl)methanamine CAS No. 886498-10-8

(1-Butylimidazol-2-yl)methanamine

Cat. No. B2503889
CAS RN: 886498-10-8
M. Wt: 153.229
InChI Key: LXKDNTVSXMDYTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1-Butylimidazol-2-yl)methanamine, also known as BIM, is an organic compound that is widely used in scientific research. BIM is part of the imidazole family of compounds and has several unique properties that make it attractive for use in a variety of laboratory experiments. BIM is used in a variety of fields, ranging from biochemistry and physiology to organic synthesis and drug development. It has been used to study the effects of various drugs on the body, as well as to synthesize new compounds for drug development.

Scientific Research Applications

Antimicrobial and Antifungal Activity

  • Benzimidazole derivatives, including structures similar to (1-Butylimidazol-2-yl)methanamine, have been synthesized and demonstrated significant antimicrobial and antifungal activities. The compounds synthesized in this category have shown marked potency, comparable to clinical standards like gentamicin (Ajani et al., 2016).
  • Similarly, other research has confirmed the antimicrobial efficacy of benzimidazole derivatives, suggesting potential applications in treating infections caused by bacteria or yeasts (Kopel et al., 2015).

Catalysis and Chemical Synthesis

  • Certain derivatives have been synthesized through pathways involving (1-Butylimidazol-2-yl)methanamine, indicating its role in facilitating chemical reactions and synthesis of novel compounds. For instance, 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine compound was successfully synthesized using a polyphosphoric acid condensation route, showcasing its utility in chemical synthesis (Shimoga et al., 2018).

Potential in Drug Design and Medicinal Chemistry

  • The molecule and its derivatives have been explored for their potential in drug design. Notably, a study highlighted the biological activity and molecular structures of bis(benzimidazole) and trithiocyanurate complexes, indicating their potential antimicrobial activity and hence, possible use in the treatment of infections (Kopel et al., 2015).
  • Another study synthesized novel 1,3,4-thiadiazole, 1,2,4-triazole-5-thione, and 1,3-thiazolan-4-one derivatives of benzimidazole, indicating their significant antibacterial and antifungal activities, and hence their potential in drug development (Barot et al., 2017).

Other Potential Applications

  • The molecule has been involved in the synthesis of various other compounds with potential applications in different fields. For instance, a copper(II) complex of 1-(1H-benzimidazol-2-yl)-N-(tetrahydrofuran-2ylmethyl)methanamine was synthesized and characterized, showing higher antimicrobial activity than the free ligand, indicating potential applications in medicinal chemistry (Elayaperumal et al., 2014).

Safety and Hazards

The safety data sheet for a related compound, 1H-Benzimidazole-2-methanamine, suggests that it should be handled with care . It recommends using personal protective equipment and emergency procedures to avoid dust formation .

Future Directions

While specific future directions for (1-Butylimidazol-2-yl)methanamine are not mentioned in the search results, methenamine, a related compound, is seen as a promising strategy for the prevention of recurrent urinary tract infections due to increasing antibiotic resistance .

properties

IUPAC Name

(1-butylimidazol-2-yl)methanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15N3/c1-2-3-5-11-6-4-10-8(11)7-9/h4,6H,2-3,5,7,9H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LXKDNTVSXMDYTF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCN1C=CN=C1CN
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15N3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

153.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(1-Butylimidazol-2-yl)methanamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.